Cas no 83876-72-6 (Estra-1,3,5(10)-trien-17-one, 3-(3-hydroxypropoxy)-)

• Product name: Estra-1,3,5(10)-trien-17-one, 3-(3-hydroxypropoxy)-
• CAS No: 83876-72-6
• MF: C₂₁H₂₈O₃
• Molecular Weight: 328.445226669312
• CID: 4208040

Estra-1,3,5(10)-trien-17-one, 3-(3-hydroxypropoxy)- Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one, 3-(3-hydroxypropoxy)-

• Inchi： 1S/C21H28O3/c1-21-10-9-17-16-6-4-15(24-12-2-11-22)13-14(16)3-5-18(17)19(21)7-8-20(21)23/h4,6,13,17-19,22H,2-3,5,7-12H2,1H3/t17-,18-,19+,21+/m1/s1
• InChIKey： LDTRSUABRPCXBY-BNDYYXHWSA-N
• SMILES： C1(OCCCO)=CC2=C(C=C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)C(=O)CC3)CC2

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Melting Point: 102-104 °C
• Boiling Point: 497.6±45.0 °C(Predicted)
• 酸度系数(pKa): 14.84±0.10(Predicted)